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Compound of Interest

Compound Name: O-Phenolsulfonic acid

Cat. No.: B074304

An In-depth Technical Guide to O-Phenolsulfonic Acid: Safety Data and Handling Precautions

Introduction

O-Phenolsulfonic acid (2-hydroxybenzenesulfonic acid) is an arenesulfonic acid derived from
the sulfonation of phenol.[1] It typically appears as a yellowish liquid that can turn brown upon
exposure to air and is soluble in water and alcohol.[2][3][4] This compound serves as a
versatile intermediate and catalyst in various industrial processes, including the production of
pharmaceuticals, dyes, and metal plating baths.[1] Due to its strong acidic and corrosive
nature, a thorough understanding of its safety profile and handling requirements is critical for
researchers, scientists, and drug development professionals to ensure a safe laboratory
environment.

This guide provides a comprehensive overview of the safety data for O-Phenolsulfonic acid,
detailing its hazards, handling precautions, emergency procedures, and a sample experimental
protocol.

Hazard Identification and GHS Classification

O-Phenolsulfonic acid is classified as a hazardous substance under the Globally Harmonized
System (GHS). It is harmful if swallowed and causes severe skin burns and eye damage.[1][5]

[6] Some classifications also indicate it may be corrosive to metals and is suspected of causing
genetic defects.[7][8]

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b074304?utm_src=pdf-interest
https://www.benchchem.com/product/b074304?utm_src=pdf-body
https://www.benchchem.com/product/b074304?utm_src=pdf-body
https://www.atamanchemicals.com/phenolsulfonic-acid_u33291/
https://www.atamanchemicals.com/o-phenolsulfonic-acid_u28992/
https://www.smolecule.com/products/s580250
https://cameochemicals.noaa.gov/chemical/9464
https://www.atamanchemicals.com/phenolsulfonic-acid_u33291/
https://www.benchchem.com/product/b074304?utm_src=pdf-body
https://www.benchchem.com/product/b074304?utm_src=pdf-body
https://www.atamanchemicals.com/phenolsulfonic-acid_u33291/
https://pubchem.ncbi.nlm.nih.gov/compound/o-Phenolsulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Hydroxybenzenesulfonic-acid
https://www.merckmillipore.com/Web-TW-Site/zh_TW/-/TWD/ShowDocument-File?ProductSKU=MDA_CHEM-840015&DocumentType=MSD&DocumentId=840015_SDS_GB_EN.PDF&DocumentUID=651743&Language=EN&Country=GB&Origin=null
https://www.moellerchemie.com/wp-content/uploads/2021/04/MSDS-Phenolsulfonic-acid-65-EU.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Table 1: GHS Hazard Classification

Pictogram(s) Signal Word Hazard Code Hazard Statement

I

walt text
walt text
walt text

| Danger[3] | H302 | Harmful if swallowed.[1][6] | | | | H314 | Causes severe skin burns and eye
damage.[1][5][6] | | | | H318 | Causes serious eye damage.[5] | | | | H290 | May be corrosive to
metals.[6][7] | | | | H341 | Suspected of causing genetic defects.[7][8] |

Table 2: Precautionary Statements (P-Statements)
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Category Code Statement
) Do not breathe vapors or
Prevention P260 .
mist.[5][9]
Wash skin thoroughly after
P264 _
handling.
Do not eat, drink or smoke
P270 . _
when using this product.
Wear protective gloves/
P280 protective clothing/ eye
protection/ face protection.
IF SWALLOWED: Rinse
Response P301 + P330 + P331 mouth. Do NOT induce

vomiting.

P303 + P361 + P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with water/

shower.

P304 + P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

P310

Immediately call a POISON
CENTER or doctor/physician.

Storage P405

Store locked up.

| Disposal | P501 | Dispose of contents/ container to an approved waste disposal plant. |
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Physical and Chemical Properties

The physical and chemical properties of O-Phenolsulfonic acid are summarized below. Note
that some values are estimates and may vary between sources.

Table 3: Physical and Chemical Properties

Property Value
Molecular Formula CeHeO4S[1][3][5]
Molecular Weight 174.17 g/mol [1][2]

Yellowish liquid, turns brown on exposure to air.
Appearance

[2][3][4]
Melting Point 50°C[1] or 145°C (estimate)[2]
Boiling Point 275.14°C (estimate)[2]
Density 1.33 - 1.6 g/cm3[1][7]
Solubility Miscible with water and alcohol.[3]

| pKa | -0.60 + 0.15 (Predicted)[2] |

Toxicological Information

Toxicological data is crucial for assessing the health risks associated with exposure. The
available acute toxicity data is presented below.

Table 4: Toxicological Data

Route Species Value

| Oral | Rat | LD50: 1,900 mg/kg |

Handling and Storage Precautions

Proper handling and storage procedures are essential to minimize risk.
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Engineering Controls:

e Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne
concentrations below exposure limits.[10]

o Ensure safety showers and eyewash stations are readily accessible.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[10]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat. For
larger quantities or splash risks, a chemical-resistant apron is recommended.[10]

o Respiratory Protection: If ventilation is inadequate or for emergency situations, use a
NIOSH/MSHA-approved vapor respirator.[10]
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Start: Handling
O-Phenolsulfonic Acid
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Caption: PPE selection workflow for O-Phenolsulfonic acid.
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Storage Conditions:

Store in a cool, dry, and well-ventilated area.[10]

Keep containers tightly closed and store locked up.[10]

Store away from incompatible materials such as strong oxidizing agents and bases.[11]

Use corrosion-resistant containers; avoid metal containers.[7]

Emergency Procedures

First-Aid Measures:

Inhalation: Remove the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[10]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected area with
copious amounts of water for at least 15 minutes, preferably under a safety shower. Seek
immediate medical attention.[10]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention from an ophthalmologist.[10]

¢ Ingestion: Rinse mouth thoroughly with water. Do NOT induce vomiting due to the risk of
perforation.[10] Have the victim drink one or two glasses of water. Seek immediate medical
attention.

Accidental Release Measures: In the event of a spill, follow a structured response to ensure
safety and proper cleanup.

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.spectrumchemical.com/media/sds/PH136_AGHS.pdf
https://www.spectrumchemical.com/media/sds/PH136_AGHS.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10133700&countryCode=GB&language=en
https://www.merckmillipore.com/Web-TW-Site/zh_TW/-/TWD/ShowDocument-File?ProductSKU=MDA_CHEM-840015&DocumentType=MSD&DocumentId=840015_SDS_GB_EN.PDF&DocumentUID=651743&Language=EN&Country=GB&Origin=null
https://www.spectrumchemical.com/media/sds/PH136_AGHS.pdf
https://www.spectrumchemical.com/media/sds/PH136_AGHS.pdf
https://www.spectrumchemical.com/media/sds/PH136_AGHS.pdf
https://www.spectrumchemical.com/media/sds/PH136_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

Spill Detected

Assess Severity
(Size & Location)

Alert Personnel &
Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Apron,
Respirator if needed)

Contain Spill with
Absorbent Material
(e.g., Chemizorb®)

Carefully Collect
Absorbed Material into
a Labeled Waste Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: Logical workflow for handling an O-Phenolsulfonic acid spill.
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Experimental Protocol: Safe Weighing and Solution
Preparation

This protocol outlines the steps for safely preparing a 1 M aqueous solution of O-
Phenolsulfonic acid, assuming it is supplied as a concentrated liquid (e.g., 65% solution).

Materials:

e O-Phenolsulfonic acid (e.g., 65% solution)
e Deionized water

e Volumetric flask

e Glass beaker

o Graduated cylinder or pipette

 Stir bar and stir plate

o Appropriate PPE (fume hood, safety goggles, face shield, lab coat, chemical-resistant

gloves)
Methodology:

o Preparation and PPE: Before starting, ensure the chemical fume hood is operational and the
sash is at the appropriate height. Don all required PPE, including double gloves, a lab coat,
and a face shield over safety goggles.

o Calculation: Calculate the required volume of the stock O-Phenolsulfonic acid solution. For
a 1 M solution in 100 mL, the calculation would account for the stock concentration (e.g.,
65%) and density (e.g., 1.33 g/mL).

o Water Measurement: Measure approximately 50 mL of deionized water into a beaker rated
for the final volume (e.g., 250 mL). Place the beaker on a magnetic stir plate and add a stir
bar.
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o Acid Measurement: In the fume hood, carefully measure the calculated volume of the
concentrated O-Phenolsulfonic acid using a graduated cylinder or pipette.

» Dilution:Always add acid to water, never the other way around. Slowly and carefully add the
measured O-Phenolsulfonic acid to the stirring water in the beaker. The reaction is
exothermic, and adding water to acid can cause dangerous boiling and splashing.

o Transfer: Once the acid is fully added and the solution has cooled to near room temperature,
carefully transfer it to the final volumetric flask.

o Final Volume Adjustment: Rinse the beaker with small amounts of deionized water and add
the rinsate to the volumetric flask. Continue to add deionized water to the flask until the
bottom of the meniscus reaches the calibration mark.

e Mixing: Cap the volumetric flask securely and invert it several times to ensure the solution is
homogeneous.

e Labeling and Storage: Label the flask clearly with the chemical name ("1 M O-
Phenolsulfonic Acid"), concentration, date, and your initials. Store according to the
guidelines in Section 5.

o Cleanup: Dispose of any contaminated disposable materials (e.g., pipette tips, wipes) in a
designated hazardous waste container. Clean all non-disposable equipment thoroughly.
Wash hands after removing gloves.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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